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Compound of Interest

Compound Name: 3-Thiopheneacetyl chloride

Cat. No.: B171876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety information, and synthetic protocols related to 3-Thiopheneacetyl chloride.

This compound serves as a valuable reagent in organic synthesis, particularly in the

introduction of the 3-thienylacetyl moiety into various molecular scaffolds.

Core Properties
3-Thiopheneacetyl chloride is a reactive acyl chloride featuring a thiophene ring substituted

at the 3-position. Its chemical structure and key identifiers are summarized below.

Identifier Value

Chemical Name 2-(Thiophen-3-yl)acetyl chloride

Synonyms
3-Thienylacetyl chloride, Thiophen-3-yl-acetyl

chloride

CAS Number 13781-65-2

Molecular Formula C₆H₅ClOS

Molecular Weight 160.62 g/mol

Canonical SMILES C1=CSC=C1CC(=O)Cl[1]
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Physical and Chemical Properties
Experimental data for some physical properties of 3-Thiopheneacetyl chloride are not widely

available in public databases. The following table includes predicted and calculated values to

provide an estimate of its characteristics.

Property Value Source

Boiling Point 227.4 ± 23.0 °C at 760 mmHg Predicted

Refractive Index 1.563 Predicted

Polar Surface Area (PSA) 45.31 Å² Calculated[1]

LogP 2.056 Calculated[1]

Hydrogen Bond Donor Count 0 Calculated[1]

Hydrogen Bond Acceptor

Count
2 Calculated[1]

Rotatable Bond Count 2 Calculated[1]

Exact Mass 159.9749636 Calculated[1]

Note: Experimental verification of predicted values is recommended.

Safety and Handling
3-Thiopheneacetyl chloride is classified as a corrosive substance and requires careful

handling in a laboratory setting.

GHS Hazard Classification:

Pictogram:

alt text

Signal Word:Danger[2]

Hazard Statement: H314 - Causes severe skin burns and eye damage[2].
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Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray[2].

P264: Wash skin thoroughly after handling[2].

P280: Wear protective gloves/protective clothing/eye protection/face protection[2].

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting[2].

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower[2].

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing[2].

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[2].

P310: Immediately call a POISON CENTER/doctor[2].

P405: Store locked up[2].

P501: Dispose of contents/container to an approved waste disposal plant[2].

Due to its reactivity, 3-Thiopheneacetyl chloride should be stored in a cool, dry, and well-

ventilated area, away from moisture and incompatible substances such as strong bases and

oxidizing agents.

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 3-
Thiopheneacetyl chloride (CAS 13781-65-2) is not readily available in the public domain.

Researchers are advised to perform their own analytical characterization upon synthesis or

acquisition.

Experimental Protocols
Synthesis of 3-Thiopheneacetyl chloride
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3-Thiopheneacetyl chloride is typically synthesized from its corresponding carboxylic acid, 3-

thiopheneacetic acid, by reaction with a chlorinating agent. A common and effective method

involves the use of oxalyl chloride with a catalytic amount of N,N-dimethylformamide (DMF).

General Procedure:

To a solution of 3-thiopheneacetic acid (1.0 equivalent) in an anhydrous solvent such as

dichloromethane or tetrahydrofuran, add a catalytic amount of N,N-dimethylformamide (a few

drops)[2].

Cool the mixture in an ice bath (0 °C).

Slowly add oxalyl chloride (approximately 1.1 to 1.5 equivalents) to the stirred solution[2].

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Stir the reaction for 2-3 hours at room temperature. The reaction progress can be monitored

by the cessation of gas evolution (HCl and CO)[2].

Once the reaction is complete, carefully remove the solvent and excess oxalyl chloride under

reduced pressure.

The resulting crude 3-thiopheneacetyl chloride can be used directly for subsequent

reactions or purified by vacuum distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b171876?utm_src=pdf-body
https://www.ambeed.com/products/13781-65-2.html
https://www.ambeed.com/products/13781-65-2.html
https://www.ambeed.com/products/13781-65-2.html
https://www.benchchem.com/product/b171876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Conditions

Products

3-Thiopheneacetic Acid

3-Thiopheneacetyl Chloride

Reaction

Oxalyl Chloride

DMF (catalyst)

Anhydrous CH₂Cl₂

0°C to Room Temp.

HCl (gas)
CO (gas)
CO₂ (gas)

generates
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Reactants

Conditions

Products

3-Thiopheneacetyl Chloride

N-Substituted
3-Thiopheneacetamide

Acylation

Primary or Secondary
Amine (R₁R₂NH)

Base (e.g., Et₃N) HCl scavenger

Anhydrous Solvent
(e.g., CH₂Cl₂)

0°C to Room Temp.

Amine Hydrochloride Salt
co-product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Thiopheneacetyl chloride｜lookchem [lookchem.com]

2. 13781-65-2|2-(Thiophen-3-yl)acetyl chloride| Ambeed [ambeed.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b171876?utm_src=pdf-body-img
https://www.benchchem.com/product/b171876?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL819962.htm
https://www.ambeed.com/products/13781-65-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: 3-Thiopheneacetyl Chloride (CAS
Number 13781-65-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171876#3-thiopheneacetyl-chloride-cas-number-
13781-65-2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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